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BMVC Reviewer Comment Response Center
This guide provides researchers with a structured approach to handling reviewer comments for

the British Machine Vision Conference (BMVC), with a special focus on the format for recent

conference iterations.

Frequently Asked Questions (FAQs)
Q1: I've received my reviews for BMVC 2025. Where do I submit my rebuttal?

A: For BMVC 2025, there is no rebuttal period.[1][2][3] This is a significant change from some

previous years. The reviews are intended to evaluate the paper as it was submitted, and

reviewers are instructed not to request revisions or additional experiments.[1][2] The final

decision will be made by the Area Chairs based on the submitted paper and the reviewers'

assessments.

Q2: If there's no rebuttal, what is the purpose of the reviewer comments?

A: The comments serve two primary purposes:

To Inform the Area Chair (AC): The reviews, along with a meta-review from the AC, are the

most critical part of the decision-making process.[2] They help the AC understand the

paper's strengths and weaknesses and justify the final recommendation.[2]

To Provide Feedback: The feedback is valuable for improving your work. Even if the paper is

accepted, the comments can provide insights for the camera-ready version. If the paper is
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rejected, this feedback is crucial for strengthening the paper for a future submission to

another venue.

Q3: How should I systematically analyze the reviewer feedback I've received?

A: A structured analysis is the best approach. You should categorize each comment to

understand the overall sentiment and identify the most critical issues. This process helps in

planning revisions for a future submission. Be polite and respectful in your internal analysis;

avoid becoming defensive, as this can cloud your judgment.[4]

Q4: A reviewer seems to have misunderstood a key aspect of my methodology. What can I do?

A: While you cannot directly correct this misunderstanding for the current BMVC review cycle

due to the absence of a rebuttal, this is a critical piece of feedback. It indicates that the

explanation in your paper was not as clear as it could have been. Acknowledge that if a

reviewer misunderstood your work, the presentation may be the cause.[4] For future

submissions, you should focus on clarifying that specific section of the paper.

Q5: The reviews for my paper are conflicting. How is a decision reached in this case?

A: It is the Area Chair's responsibility to reconcile conflicting reviews. The AC will facilitate a

discussion among the reviewers to reach a consensus.[2] The AC's meta-review is crucial here,

as it will weigh the arguments from the different reviews and justify the final decision to either

accept or reject the paper.[2]

Q6: What were the rebuttal guidelines for past BMVC conferences?

A: For context, BMVC 2023 had an optional rebuttal.[5] Authors could submit a one-page PDF

or a 4000-character text response to address factual errors or supply additional information

requested by reviewers.[5] The guidelines explicitly stated that the rebuttal was not for adding

new contributions or experiments that were not in the original submission.[5] BMVC 2021 had

an even more involved process with a two-week rebuttal and revision phase where authors

could submit a revised paper with an extra page.[6]
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Even without a formal rebuttal, it is essential to process reviewer feedback systematically. This

helps in understanding the core issues and prioritizing changes for future submissions. Use a

table to organize all comments.
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Reviewer ID
Comment

Summary
Comment Type Severity

Actionable Plan

(for future

submission)

Reviewer 1

"The novelty of

the proposed

method is

unclear

compared to

[citation]."

Major Concern:

Novelty
High

Add a new

subsection in

"Related Work"

to explicitly

differentiate our

method from the

cited paper.

Reviewer 1

"The y-axis on

Figure 3 is not

legible."

Minor Issue:

Presentation
Low

Increase font

size and line

weight in Figure

3.

Reviewer 2

"The claim of

state-of-the-art

performance is

not fully

supported by the

results on

Dataset X."

Major Concern:

Experimental
High

Run additional

experiments on

Dataset X with

the suggested

baseline for

comparison.

Reviewer 2

"What were the

hyperparameters

used for

training?"

Clarification

Question
Medium

Add a detailed

table of all

hyperparameters

in the appendix.

Reviewer 3

"The paper is

well-written and

the problem is

significant."

Strength N/A

Note this as a

key strength to

retain in the

paper's narrative.

Reviewer 3 "The ablation

study is missing

a key

component."

Major Concern:

Experimental

High Design and

conduct the

suggested

ablation study

and add the
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results to the

experiments

section.

Guide 2: Evaluating Comments on Experimental
Protocols
Reviewer comments often focus on the experimental methodology. Use the following checklist

to assess these points:

[ ] Baselines: Have reviewers suggested relevant baseline methods that you missed?

[ ] Datasets: Are the datasets used for evaluation considered standard in the field? Have

reviewers pointed out any biases or limitations?

[ ] Metrics: Are the evaluation metrics appropriate for the task? Have reviewers suggested

more insightful metrics?

[ ] Ablation Studies: Is your ablation study comprehensive? Does it convincingly demonstrate

the contribution of each component of your proposed method?

[ ] Reproducibility: Have reviewers asked for more details about hyperparameters,

implementation, or code? A lack of these details can be a significant concern.

[ ] Statistical Significance: Are your claims of improvement backed by statistical tests if the

margins are small?

Workflow Visualizations
The following diagram illustrates the logical workflow for an author after receiving BMVC
reviews in a year with no rebuttal period.
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Author Actions

BMVC Decision Process (No Rebuttal)

Receive Reviews & AC Meta-Review

Categorize All Reviewer Comments
(Use Table)

Assess Decision: Accept or Reject?

Synthesize Feedback

Prepare Camera-Ready Version
(Incorporate minor suggestions)

Accepted

Revise Paper for New Venue
(Address all major concerns)

Rejected

Submit to New Conference/Journal

Reviewers Submit Scores
& Comments

AC Initiates Reviewer Discussion
(If reviews conflict)

AC Makes Final Recommendation

Notification Sent

Click to download full resolution via product page

Caption: Author workflow for handling BMVC reviews without a rebuttal period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

